Cas no 893933-04-5 (N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(4-methoxyphenoxy)acetamide)

• Product Name: N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(4-methoxyphenoxy)acetamide
• CAS No: 893933-04-5
• MF: C₂₀H₁₈ClN₃O₃S
• MW: 415.893222332001
• CID: 6059816
• PubChem ID: 7484095
• Update Time: 2025-06-30

N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(4-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(4-methoxyphenoxy)acetamide
• N-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(4-methoxyphenoxy)acetamide
• AKOS024616318
• N-(2-(4-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(4-methoxyphenoxy)acetamide
• 893933-04-5
• N-[2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-(4-methoxyphenoxy)acetamide
• F1878-0098

• Inchi： 1S/C20H18ClN3O3S/c1-26-15-6-8-16(9-7-15)27-10-19(25)22-20-17-11-28-12-18(17)23-24(20)14-4-2-13(21)3-5-14/h2-9H,10-12H2,1H3,(H,22,25)
• InChI Key： AHNOHEOJPUZYAE-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C(Cl)C=C2)N=C2CSCC2=1)(=O)COC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 415.0757403g/mol
• Monoisotopic Mass: 415.0757403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 90.7Ų

Additional information on N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(4-methoxyphenoxy)acetamide

N-2-(4-Chlorophenyl)-2H,4H,6H-Thieno[3,4-C]Pyrazol-3-Yl-2-(4-MethoxyPhenoxy)Acetamide: A Comprehensive Overview

The compound with CAS No 893933-04-5, known as N-2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-2-(4-methoxyphenoxy)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development. The molecule consists of a thienopyrazole core with substituents that include a 4-chlorophenyl group and a 4-methoxyphenoxyacetamide moiety. These substituents contribute to the compound's unique pharmacokinetic properties and biological activity.

Recent studies have highlighted the importance of thienopyrazole derivatives in the development of novel therapeutic agents. The thienopyrazole ring system is known for its ability to interact with various biological targets, including kinases and other enzymes involved in disease pathways. The presence of the chlorophenyl group in this compound enhances its lipophilicity, which is crucial for membrane permeability and bioavailability. Additionally, the methoxyphenoxyacetamide substituent introduces hydrophilic characteristics that may improve solubility and stability within biological systems.

The synthesis of N-2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-2-(4-methoxyphenoxy)acetamide involves a multi-step process that typically includes coupling reactions and cyclization steps. Researchers have optimized these steps to achieve high yields and purity levels. For instance, recent advancements in catalytic methods have enabled more efficient formation of the thienopyrazole core structure.

One of the most promising aspects of this compound is its potential as a kinase inhibitor. Kinases are critical enzymes involved in cell signaling pathways and are often targets for anti-cancer therapies. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several kinases associated with cancer progression. Furthermore, its selectivity profile suggests that it may have fewer off-target effects compared to existing kinase inhibitors.

In addition to its enzymatic activity, N-2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-2-(4-methoxyphenoxy)acetamide has shown promise in modulating other biological processes such as inflammation and oxidative stress. These properties make it a versatile candidate for treating a wide range of diseases beyond cancer.

Recent research has also focused on understanding the molecular mechanisms underlying this compound's activity. Advanced computational methods have been employed to model its interactions with target proteins at the atomic level. These studies provide valuable insights into how the compound's structure contributes to its efficacy and selectivity.

The development of this compound aligns with current trends in drug discovery that emphasize the importance of structural diversity and precision medicine. By leveraging cutting-edge technologies such as artificial intelligence-driven drug design tools and high-throughput screening platforms, researchers are continuously refining this compound's properties to enhance its therapeutic potential.

In conclusion, N-2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-Yl-2-(4-MethoxyPhenoxy)Acetamide represents a significant advancement in medicinal chemistry. Its unique structure and promising biological activity position it as a strong candidate for future therapeutic applications.